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Compound of Interest

Compound Name: Ethyl valerate

Cat. No.: B1222032 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed protocol for the structural elucidation of ethyl valerate using

1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. It includes comprehensive

data tables, step-by-step experimental procedures for sample preparation and spectral

acquisition, and a full analysis of the resulting spectra. This guide is intended to serve as a

practical resource for researchers in organic chemistry, quality control, and drug development

for the unambiguous identification and characterization of ethyl valerate and similar small

molecules.

Introduction
Ethyl valerate, also known as ethyl pentanoate, is a fatty acid ethyl ester with the chemical

formula C7H14O2. It is characterized by a fruity odor and is commonly used as a flavoring and

fragrance agent. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical

technique that provides detailed information about the molecular structure of a compound. By

analyzing the 1H and 13C NMR spectra, it is possible to confirm the identity and purity of ethyl
valerate by observing the chemical shifts, multiplicities, and integrations of the different nuclei

within the molecule.
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The structure of ethyl valerate consists of a five-carbon valerate chain attached to an ethyl

group via an ester linkage. The distinct chemical environments of the protons and carbons in

the molecule give rise to a unique NMR fingerprint. The IUPAC name for this compound is ethyl

pentanoate[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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